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Compound of Interest

Compound Name: H-Met-Thr-OH

Cat. No.: B3265722 Get Quote

Essential Safety and Handling Guide for H-Met-
Thr-OH
This guide provides immediate, essential safety and logistical information for handling the

tripeptide H-Met-Thr-OH (Methionyl-Threonine). The protocols outlined below are designed for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and maintain the integrity of the product. While H-Met-Thr-OH is not classified as

a hazardous substance, adherence to standard laboratory safety procedures is crucial. The

chemical, physical, and toxicological properties of this specific peptide have not been

exhaustively investigated, and therefore, it should be handled with due care.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

prevent contamination when handling H-Met-Thr-OH. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1][3]

Face Shield

Recommended when there is

a significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[3][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[1][3] Consider double-

gloving for added protection.[3]

Body Protection Laboratory Coat

A standard lab coat is required

to protect clothing and skin

from potential splashes.[1][3]

[4]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to avoid the inhalation

of fine particles, especially in

poorly ventilated areas.[1][3][4]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of H-Met-Thr-OH.

Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage.

Storage Conditions: For long-term storage, keep the lyophilized peptide in a tightly sealed

container at -20°C or colder, protected from light.[3]
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Equilibration: Before opening, allow the container to equilibrate to room temperature in a

desiccator to prevent moisture absorption, which can degrade the peptide.[3][4]

Experimental Protocol: Reconstitution

Preparation: Ensure the designated work area is clean and uncluttered. Don all required

PPE.[1]

Weighing: Weigh the lyophilized powder quickly in a controlled environment to minimize

exposure to air and moisture.[3]

Solvent Selection: The choice of solvent will depend on the experimental requirements. For

many peptides, sterile, distilled water or a suitable buffer is appropriate.

Reconstitution Technique: Add the selected solvent to the vial containing the lyophilized

peptide. Cap the vial securely and mix gently. Sonication can be used to aid dissolution, but

avoid excessive heating.[3]

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to create single-use

aliquots of the peptide solution.[1][3]

Solution Storage: Store peptide solutions at -20°C or -80°C. Stock solutions are generally

stable for up to a month at -20°C and up to 6 months at -80°C.[3]

Disposal Plan
All materials that have come into contact with H-Met-Thr-OH should be considered chemical

waste and disposed of according to institutional and local environmental regulations.[2][5]

Step-by-Step Disposal Procedure:

Waste Segregation: Collect all contaminated materials, including unused peptide, pipette

tips, gloves, and empty vials, in a designated and clearly labeled hazardous waste container.

[4]

Container Sealing: Securely seal the waste container to prevent any leakage.[1]
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Waste Disposal: Dispose of the sealed container in accordance with your institution's

chemical waste disposal procedures. This may involve dissolving the material in a

combustible solvent and burning it in a chemical incinerator.[2]

Decontamination: After handling and disposal, thoroughly clean all work surfaces and

equipment.

Emergency Procedures
First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[2]

Skin Contact: In case of skin contact, wash the affected area with plenty of water.[2]

Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water

for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and

seek medical advice if irritation persists.[2]

Ingestion: If swallowed, rinse the mouth with water. Call a doctor if you feel unwell.[2]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or an

appropriate foam to extinguish a fire.[2]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[2]

Accidental Release Measures:

Personal Precautions: Wear appropriate PPE, including a respirator, safety goggles, and

chemical-resistant gloves.[2]

Containment and Cleaning: Sweep up the spilled solid material, place it in a bag, and hold it

for waste disposal. Avoid raising dust.[2]
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Caption: Workflow for the safe handling of H-Met-Thr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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